N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-ethoxybenzamide

• IUPAC Name: N-[(3-cyclopentyl-4-oxophthalazin-1-yl)methyl]-2-ethoxybenzamide
• InChI: InChI=1S/C23H25N3O3/c1-2-29-21-14-8-7-13-19(21)22(27)24-15-20-17-11-5-6-12-18(17)23(28)26(25-20)16-9-3-4-10-16/h5-8,11-14,16H,2-4,9-10,15H2,1H3,(H,24,27)
• InChI Key: CPFLGSAZVXTEAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC2=NN(C(=O)C3=CC=CC=C32)C4CCCC4
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-ethoxybenzamide, also known as CPOB, is a novel compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound belongs to the phthalazinone family and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Novel Impurities in Drug Synthesis

In the study by Prasad Kancherla et al. (2018), the authors identified and isolated seven unknown impurities in Repaglinide bulk drug batches. These impurities were detected using ultra-performance liquid chromatographic methods and characterized through various spectral analyses. This research highlights the importance of identifying and understanding impurities in the synthesis of pharmaceutical compounds, which could be relevant for the synthesis and quality control of "N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-ethoxybenzamide".

Antimicrobial Applications

Research conducted by N. Desai et al. (2013) on the synthesis and antimicrobial screening of a series of derivatives incorporating the thiazole ring demonstrated significant antibacterial and antifungal activities. These findings suggest that structurally similar compounds, such as "N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-ethoxybenzamide", might also possess antimicrobial properties, making them potential candidates for developing new antimicrobial agents.

Synthesis and Characterization of Derivatives

A. M. Sridhara et al. (2011) designed and synthesized new derivatives from a related compound, exploring their antimicrobial activities and cytotoxicity Sridhara et al., 2011. This study's approach to synthesizing and evaluating novel compounds could inform research on "N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-ethoxybenzamide", particularly in identifying potential biomedical applications.

Chemodivergent Annulations via C-H Activation

The work of Youwei Xu et al. (2018) on Rh(III)-catalyzed chemodivergent annulations demonstrates advanced synthetic techniques that could be applicable to the synthesis of complex molecules like "N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-ethoxybenzamide". Their methodology offers insights into efficient, selective formation of products through C-H activation, a potentially valuable approach for synthesizing and modifying this compound.